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Compound of Interest

Compound Name: 5-Bromo-2-methoxynicotinonitrile

Cat. No.: B1293179

CAS Number: 941294-54-8

This technical guide provides a comprehensive overview of 5-Bromo-2-
methoxynicotinonitrile, a key building block in medicinal chemistry and drug discovery. The
information is tailored for researchers, scientists, and professionals in drug development,
focusing on its chemical properties, synthesis, and applications.

Chemical and Physical Properties

5-Bromo-2-methoxynicotinonitrile is a halogenated pyridine derivative. Its structure,
featuring a bromo, a methoxy, and a nitrile group on a pyridine ring, makes it a versatile
intermediate for the synthesis of complex heterocyclic molecules.[1][2][3]

Table 1: Physicochemical Properties of 5-Bromo-2-methoxynicotinonitrile

Property Value Source
CAS Number 941294-54-8 [4]
Molecular Formula C7HsBrN20 [4]
Molecular Weight 213.03 g/mol [4]
Predicted XlogP 1.6 [2]
Monoisotopic Mass 211.95853 Da [2]
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Note: Experimental data for properties such as melting point, boiling point, and density are not
readily available in the public domain. The provided data is based on computational
predictions.

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 5-Bromo-2-
methoxynicotinonitrile is not widely published in peer-reviewed journals, the synthesis of
structurally similar compounds often involves multi-step reactions. For instance, the synthesis
of related brominated pyridines can be achieved through diazotization of the corresponding
amino-pyridine followed by a Sandmeyer-type reaction.

A general conceptual workflow for the synthesis of substituted pyridines, which could be
adapted for 5-Bromo-2-methoxynicotinonitrile, is presented below. This workflow is for
illustrative purposes and would require optimization for this specific molecule.
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Caption: Conceptual synthesis workflow for 5-Bromo-2-methoxynicotinonitrile.
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Applications in Drug Discovery and Medicinal
Chemistry

5-Bromo-2-methoxynicotinonitrile serves as a valuable intermediate in the synthesis of more
complex molecules, particularly in the development of novel therapeutic agents. The presence
of multiple reactive sites on the pyridine ring allows for a variety of chemical transformations,
making it a versatile building block for creating libraries of compounds for high-throughput
screening.

Halogenated pyridines, such as the title compound, are frequently utilized in cross-coupling
reactions to introduce diverse functionalities and build molecular complexity. The nitrile group
can also be hydrolyzed to a carboxylic acid or reduced to an amine, providing further avenues
for derivatization.

While there is no publicly available information linking 5-Bromo-2-methoxynicotinonitrile to a
specific biological signaling pathway, its utility is demonstrated in its role as a precursor to
pharmacologically active molecules. The following diagram illustrates a generalized workflow
for the use of such an intermediate in a drug discovery context.
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Caption: Generalized drug discovery workflow utilizing a chemical intermediate.
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Safety and Handling

For detailed safety and handling information, it is essential to consult the Safety Data Sheet
(SDS) provided by the supplier. As with all chemical reagents, 5-Bromo-2-
methoxynicotinonitrile should be handled by trained personnel in a well-ventilated laboratory,
using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a
lab coat.

In conclusion, 5-Bromo-2-methoxynicotinonitrile is a key chemical intermediate with
significant potential in the field of drug discovery. Its versatile structure allows for the synthesis
of a wide range of novel compounds for biological screening. Further research into the
synthesis and applications of this molecule is warranted to fully explore its potential in the
development of new therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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